Cas no 112057-64-4 (1-Propanol, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-2-methyl-, (R)-)

1-Propanol, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-2-methyl-, (R)- structure
112057-64-4 structure
Product Name:1-Propanol, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-2-methyl-, (R)-
CAS No:112057-64-4
MF:C10H24O2Si
MW:204.381864547729
CID:1199614
PubChem ID:10998135
Update Time:2025-04-20

1-Propanol, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-2-methyl-, (R)- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanol, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-2-methyl-, (R)-
    • (2R)-3-{[tert-butyl(dimethyl)silyl]oxy}-2-methyl-1-propanol
    • SCHEMBL1750912
    • (R)-(+)-3-(t-butyldimethylsilyloxy)-2-methyl-1-propanol
    • OAWLYVJZJYEJSM-SECBINFHSA-N
    • 112057-64-4
    • AT38195
    • (2R)-3-((TERT-BUTYLDIMETHYLSILYL)OXY)-2-METHYLPROPAN-1-OL
    • Inchi: 1S/C10H24O2Si/c1-9(7-11)8-12-13(5,6)10(2,3)4/h9,11H,7-8H2,1-6H3/t9-/m1/s1
    • InChI Key: OAWLYVJZJYEJSM-SECBINFHSA-N
    • SMILES: [Si](C)(C)(C(C)(C)C)OC[C@H](C)CO

Computed Properties

  • Exact Mass: 204.154556538g/mol
  • Monoisotopic Mass: 204.154556538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5Ų
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